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Compound of Interest

Compound Name: Phosdrin

Cat. No.: B033356

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Phosdrin (Mevinphos), a highly toxic organophosphate insecticide. Strict adherence to these
procedures is mandatory to ensure personnel safety and environmental protection.

Immediate Safety Information

Phosdrin is fatal if swallowed, fatal in contact with skin, and toxic if inhaled. It is a
cholinesterase inhibitor, meaning it can lead to severe neurological effects. Symptoms of
exposure can include headache, dizziness, blurred vision, weakness, nausea, cramps,
diarrhea, and chest discomfort. In severe cases, it can lead to convulsions, coma, and
respiratory failure.

Quantitative Data Summary

The following tables summarize key quantitative data for Phosdrin.
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Physical and Chemical Properties

Appearance Colorless to pale-yellow or orange liquid[1][2]
Odor Odorless to a weak odor[1][2]

Boiling Point 99-103 °C (210.2-217.4 °F)[1]

Flash Point 79 °C (174.2 °F)[1]

Density 1.23 g/cm3 at 20 °C (68 °F)[1]

Solubility in Water Fully miscible[1]

Toxicological Data

Oral LD50 (rat) 3 mg/kg[1]
Dermal LD50 (rat) 4 mg/kg[1]
Ingestion Toxicity Grade 4; LD50 = below 50 mg/kg[3]

Exposure Limits

OSHA PEL-TWA 0.1 mg/m3[3]
NIOSH REL-TWA 0.01 ppm
NIOSH IDLH 4 ppm[3]
PAC-1 0.3 mg/m3[1]
PAC-2 4 mg/m?3[1]
PAC-3 40 mg/m3[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against Phosdrin exposure. The
selection of appropriate PPE is contingent on the specific task being performed.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.cdc.gov/niosh/npg/npgd0503.html
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.cdc.gov/niosh/npg/npgd0503.html
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://cameochemicals.noaa.gov/chris/PHD.pdf
https://cameochemicals.noaa.gov/chris/PHD.pdf
https://cameochemicals.noaa.gov/chris/PHD.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://www.benchchem.com/product/b033356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

PPE Selection Workflow
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Phosdrin Handling Task Assessment

Low Risk High Risk
Y
Low Exposure Potential High Exposure Potential
(e.g., handling sealed containers, (e.g., open transfers,
standard lab dilutions in fume hood) spill cleanup, weighing powder)

Maximum PPE:
- Chemical-resistant gloves (e.g., butyl rubber)
- Chemical-resistant suit or apron
- Full-face respirator with appropriate
cartridge or supplied-air respirator
- Chemical-resistant footwear

Minimum PPE:
- Nitrile gloves (double-gloved)

- Lab coat
- ANSI-approved safety glasses
with side shields
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Phosdrin Spill Response Workflow

Spill Detected

Evacuate Immediate Area

A

Notify EH&S and Lab Supervisor

Don Appropriate PPE
(Full-face respirator, chemical suit,
resistant gloves, boots)

Contain Spill with Absorbent Material
(e.g., sand, diatomite)

Collect Contaminated Material
into a Labeled, Sealable Container

Decontaminate Spill Area
(Follow EH&S protocol)

Dispose of Waste as Hazardous

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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